Cas no 2229355-77-3 (1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229355-77-3
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 6080448
• PubChem ID: 165701984
• Update Time: 2025-10-29

1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine
• EN300-1978003
• 2229355-77-3
• 1-[(2,6-dichloropyridin-4-yl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C10H12Cl2N2/c1-13-10(2-3-10)6-7-4-8(11)14-9(12)5-7/h4-5,13H,2-3,6H2,1H3
• InChI Key： YDLOJASPEBPEDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC1(CC1)NC

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine

Comprehensive Guide to 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229355-77-3): Properties, Applications, and Market Insights

The chemical compound 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229355-77-3) is a specialized organic molecule with a unique structural framework. This compound, featuring a dichloropyridine core linked to a methylcyclopropylamine moiety, has garnered significant attention in pharmaceutical and agrochemical research. Its molecular formula, C10H12Cl2N2, and precise structural configuration make it a valuable intermediate for synthesizing more complex molecules.

One of the most searched questions regarding this compound is: "What are the key applications of 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine?" Research indicates its primary use as a building block in drug discovery, particularly in developing novel central nervous system (CNS) agents. The presence of the dichloropyridine group enhances its binding affinity to specific biological targets, making it a promising candidate for neurological therapeutics.

The physicochemical properties of CAS 2229355-77-3 contribute to its versatility. With a molecular weight of 231.12 g/mol, this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for laboratory handling and formulation. Recent studies have explored its potential as a ligand in catalytic systems, addressing the growing demand for efficient synthetic methodologies in green chemistry.

In the context of market trends, the demand for 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine has seen steady growth, particularly in regions with robust pharmaceutical R&D sectors. Industry reports highlight its increasing use in fragment-based drug design (FBDD), a cutting-edge approach to accelerate drug discovery. This aligns with the broader search trend for "innovative drug intermediates 2024", reflecting the compound's relevance in contemporary research.

Another frequently asked question is: "How is 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine synthesized?" The typical route involves a multi-step process starting from 2,6-dichloropyridine-4-carbaldehyde, followed by reductive amination with N-methylcyclopropanamine. Recent advancements have focused on optimizing this synthesis to improve yield and purity, addressing the industry's need for cost-effective production methods.

The stability profile of CAS 2229355-77-3 under various conditions is another critical aspect. Laboratory studies recommend storage in cool, dry environments to maintain its integrity, as the compound may degrade under prolonged exposure to light or moisture. This information is particularly valuable for researchers searching for "best practices for handling specialty chemicals".

Emerging applications in material science have further expanded the potential of this compound. Its unique structure has shown promise in developing advanced polymeric materials with specific electronic properties. This aligns with the increasing interest in "functional materials for electronics", a trending topic in scientific literature and patent filings.

From a regulatory perspective, 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine is currently not classified under restricted categories in major markets. However, researchers and manufacturers should stay updated with evolving chemical regulations, particularly regarding REACH compliance and GMP standards for pharmaceutical applications.

The analytical characterization of this compound typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control, especially when the compound is used as a reference standard in research. The search term "analytical methods for amine compounds" reflects the ongoing need for reliable characterization protocols.

Looking ahead, the future of 1-(2,6-dichloropyridin-4-yl)methyl-N-methylcyclopropan-1-amine appears promising, with potential applications in personalized medicine and targeted drug delivery systems. Its structural features make it adaptable for various bioconjugation strategies, addressing the growing demand for "smart drug formulations" in the pharmaceutical industry.

For researchers considering this compound, it's essential to consult recent scientific literature and patent databases to stay informed about its latest applications. The compound's versatility and the continuous evolution of its uses make it a valuable subject for ongoing investigation in multiple scientific disciplines.